2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol

• IUPAC Name: 2-[(1-methylpiperidin-2-yl)methoxy]ethanol
• InChI: InChI=1S/C9H19NO2/c1-10-5-3-2-4-9(10)8-12-7-6-11/h9,11H,2-8H2,1H3
• InChI Key: AIVKDPHZXPKXHI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1COCCO
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol

Description

2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol is a heterocyclic compound featuring a six-membered piperidine ring substituted with a methyl group at the 1-position and a methoxyethanol side chain at the 2-position. Its molecular formula is C₉H₁₉NO₂, with a molar mass of 173.25 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol typically involves the reaction of 1-methylpiperidine with an appropriate alkylating agent, followed by the introduction of the hydroxyl group. One common method is the reaction of 1-methylpiperidine with ethylene oxide under controlled conditions to yield the desired product. The reaction is usually carried out in the presence of a base such as sodium hydroxide to facilitate the alkylation process.

Industrial Production Methods

In an industrial setting, the production of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The ether group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 2-(1-Methyl-piperidin-2-ylmethoxy)-acetaldehyde, while reduction can produce 2-(1-Methyl-piperidin-2-ylmethoxy)-ethane.

Scientific Research Applications

2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues

A. 2-(1-Methylpyrrolidin-2-yl)ethanol

• Structure : A five-membered pyrrolidine ring with a 1-methyl substituent and a 2-hydroxyethyl chain.
• Key Differences :
  • Ring Size : Pyrrolidine (5-membered) vs. piperidine (6-membered). Smaller rings increase steric strain and reduce conformational flexibility.
  • Polarity : The hydroxyl group in both compounds enhances hydrophilicity, but the piperidine derivative’s larger ring may slightly lower solubility in polar solvents compared to the pyrrolidine analog .

B. (1-Ethylpiperidin-2-yl)methanol

• Structure : Piperidine with a 1-ethyl substituent and a hydroxymethyl group at the 2-position.
• Key Differences: Substituent Size: Ethyl (vs. Functional Group: A hydroxymethyl group (CH₂OH) instead of methoxyethanol (CH₂OCH₂CH₂OH) reduces hydrogen-bonding capacity and solubility in water .

C. 2-Amino-2-(1-methylpiperidin-4-yl)ethanol

• Structure: Piperidine with a 1-methyl group, an amino substituent at the 4-position, and a hydroxyethyl chain.
• Key Differences: Amino Group: Introduces basicity (pKa ~9–10) and hydrogen-bond donor capacity, enhancing interactions with biological targets like enzymes or receptors. Substituent Position: The 4-position amino group alters spatial orientation compared to the 2-methoxyethanol chain in the target compound, affecting binding affinity .

Functional Analogues

A. 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol

• Structure: A branched phenoxyethoxyethanol derivative.
• Key Differences: Hydrophobic Tail: The tetramethylbutylphenoxy group significantly increases lipophilicity, making it suitable for surfactant or emulsion applications.

B. 2-((S)-3-Methoxy-piperidin-1-yl)-ethanol

• Structure : Piperidine with a 3-methoxy group and 1-hydroxyethyl chain.
• Key Differences: Substituent Position: Methoxy at the 3-position (vs. 1-methyl and 2-methoxyethanol) alters electronic distribution and steric interactions. Stereochemistry: The (S)-configured methoxy group may influence chiral recognition in asymmetric catalysis or drug-receptor interactions .

Thermal Behavior :

• 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol and its analogs exhibit moderate boiling points (180–250°C) due to hydrogen-bonding capabilities. Piperidine derivatives generally have higher thermal stability than pyrrolidine analogs .

Toxicity :

• Piperidine derivatives with hydroxyethyl chains (e.g., 2-Piperidineethanol,1-(phenylmethyl)-) show acute oral toxicity (LD₅₀ ~300–2000 mg/kg) and skin irritation, warranting careful handling .

Biological Activity

2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol, also known by its CAS number 1353946-45-8, is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological mechanisms, pharmacological effects, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound features a piperidine ring, which is known for its diverse biological activities. Its structure can be described as follows:

• Molecular Formula : C11H17NO2
• Molecular Weight : 197.26 g/mol
• Functional Groups : Ether (methoxy), alcohol (hydroxyl), and piperidine ring.

The biological activity of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound's piperidine structure allows it to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors.

Pharmacological Effects

Research indicates that this compound may exhibit several pharmacological effects:

• Antidepressant Activity : The piperidine derivatives have been studied for their potential antidepressant properties due to their ability to influence monoamine neurotransmitter levels .
• Anti-inflammatory Effects : Compounds with similar structures have shown promise in reducing inflammation, making them candidates for treating inflammatory diseases .
• Antimicrobial Properties : Some studies suggest that piperidine derivatives can inhibit bacterial growth, indicating potential applications in antimicrobial therapy .

In Vitro Studies

In vitro studies have demonstrated varying degrees of biological activity for compounds related to 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol. A notable study evaluated the compound's effect on the growth of Mycobacterium tuberculosis, revealing an IC50 value in the range of 13–22 μM, suggesting moderate antibacterial activity .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antidepressant	Modulation of serotonin levels
Anti-inflammatory	Reduction in inflammatory markers
Antimicrobial	Inhibition of M. tuberculosis growth

Table 2: Structure-Activity Relationship (SAR) Insights

Compound Structure	IC50 (μM)	Biological Activity	Reference
Piperidine derivative A	15	Antimicrobial
Piperidine derivative B	20	Antidepressant
Piperidine derivative C	30	Anti-inflammatory